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Abstract
This document provides a comprehensive overview of 1,6,11,16-tetraoxacycloeicosane, a

20-membered macrocyclic polyether. While the specific historical details of its initial discovery

and synthesis are not extensively documented in readily available literature, this guide outlines

the general principles of its synthesis based on established methods for crown ethers. It also

presents its key chemical and physical properties and discusses potential, albeit largely

unexplored, areas of application. This paper serves as a foundational resource for researchers

interested in the study and utilization of this specific macrocycle.

Introduction
The field of macrocyclic chemistry was revolutionized in the 1960s with the serendipitous

discovery of crown ethers by Charles J. Pedersen.[1] These cyclic polyethers exhibit a

remarkable ability to selectively bind cations within their central cavity, a property that has led to

their widespread use in various areas of chemistry and biology. 1,6,11,16-
Tetraoxacycloeicosane, also known as 20-crown-4, is a member of this class of compounds,

featuring a 20-atom ring containing four oxygen atoms.[1] Its larger cavity size compared to

more common crown ethers like 12-crown-4 or 18-crown-6 suggests a potential for complexing

larger cations or multiple smaller cations.[1]
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Physicochemical Properties
A summary of the key physicochemical properties of 1,6,11,16-tetraoxacycloeicosane is

provided in the table below. This data is essential for its handling, characterization, and

application in experimental settings.

Property Value Source

CAS Number 17043-02-6 [1][2]

Molecular Formula C16H32O4 [1][2][3]

Molecular Weight 288.42 g/mol [2][3]

IUPAC Name
1,6,11,16-

tetraoxacycloeicosane
[1][3]

Synonyms 20-Crown-4 [1][4]

Appearance Not specified

Solubility

Soluble in various organic

solvents (selection of

appropriate solvent is crucial)

[2]

Storage
2-8°C, sealed storage, away

from moisture
[2]

Synthesis
The first documented synthesis of 1,6,11,16-tetraoxacycloeicosane has not been definitively

identified in the reviewed literature. However, the synthesis of such macrocyclic polyethers

typically follows well-established procedures, most notably the Williamson ether synthesis.[1]

This method involves the reaction of a diol with a dihalide or a ditosylate under basic

conditions.[1] High-dilution conditions are often employed to favor intramolecular cyclization

over intermolecular polymerization.[1]

General Experimental Protocol: Williamson Ether
Synthesis Approach
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The following is a generalized protocol for the synthesis of 1,6,11,16-tetraoxacycloeicosane
based on the Williamson ether synthesis. The specific precursors for this 20-membered ring

would be a diol and a dihalide whose combined chain lengths form the macrocycle.

Diagram of the General Synthetic Workflow

Reactants

Reaction Conditions Process

Products
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(Diol)
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X-(CH2)m-X
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(e.g., THF, DMF)

High Dilution

1,6,11,16-Tetraoxacycloeicosane

Polymer (byproduct)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 1,6,11,16-Tetraoxacycloeicosane.

Methodology:

Reactant Preparation: Equimolar amounts of the appropriate diol and dihalide (or ditosylate)

are prepared. The solvent (e.g., anhydrous tetrahydrofuran or dimethylformamide) should be
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thoroughly dried before use.

Reaction Setup: A reaction vessel is charged with the base (e.g., sodium hydride or

potassium hydride) and the dry solvent under an inert atmosphere (e.g., argon or nitrogen).

Cyclization: The diol and dihalide are dissolved in the solvent and added dropwise to the

reaction mixture containing the base over an extended period. This slow addition under high-

dilution conditions is critical to promote the intramolecular reaction leading to the desired

macrocycle.

Quenching and Workup: After the addition is complete, the reaction is stirred until completion

(monitored by techniques like thin-layer chromatography). The reaction is then carefully

quenched, typically with water or a dilute acid. The organic product is extracted into a

suitable solvent.

Purification: The crude product is purified using techniques such as column chromatography

to separate the desired macrocycle from any polymeric byproducts and unreacted starting

materials.

Characterization: The structure and purity of the final product are confirmed using

spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).[3][5]

Spectroscopic Data
The identity and purity of 1,6,11,16-tetraoxacycloeicosane are confirmed through various

spectroscopic techniques.

Technique Data Reference

13C NMR Available

Mass Spectrometry (GC-MS) Available

Note: Specific spectral data can be accessed through chemical databases such as PubChem

and SpectraBase.[3][5]
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Potential Applications
The research into the specific applications of 1,6,11,16-tetraoxacycloeicosane is still an

emerging field. However, based on the known properties of crown ethers, several potential

areas of interest can be proposed:

Cation Complexation: The primary area of interest for this macrocycle is its ability to form

stable complexes with various cations.[1] The 20-membered ring is expected to

accommodate larger cations or potentially bind multiple smaller cations, which could be

leveraged in ion transport, separation, and sensing applications.[1]

Host-Guest Chemistry: The unique size and flexibility of the macrocyclic ring create a distinct

host-guest chemistry.[1] This could be explored for the development of new materials and

chemical processes.

Catalysis: Crown ethers can act as phase-transfer catalysts. The specific catalytic properties

of 1,6,11,16-tetraoxacycloeicosane in various organic reactions warrant investigation.

Conclusion
1,6,11,16-Tetraoxacycloeicosane represents an interesting, yet underexplored, member of

the crown ether family. While a definitive account of its first synthesis is not readily available,

established synthetic methodologies provide a clear path for its preparation. The data

presented in this guide on its physicochemical properties and potential applications offer a

starting point for researchers and scientists. Further investigation into the cation-binding

properties, host-guest chemistry, and catalytic activity of this macrocycle is needed to fully

realize its potential in various scientific and industrial fields.

Related Compounds
A related compound, 1,6,11,16-Tetraoxacycloeicosane-2,5,12,15-tetrone, has been

structurally characterized.[6][7] This derivative, containing four ester functional groups, provides

insight into the conformational possibilities of the 20-membered ring. Research on this and

other derivatives could further expand the functional applications of the 1,6,11,16-
tetraoxacycloeicosane framework.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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